2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylic acid

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 2,3-dimethyl-4-oxo-5H-furo[3,2-c]pyridine-7-carboxylic acid
• InChI: InChI=1S/C10H9NO4/c1-4-5(2)15-8-6(10(13)14)3-11-9(12)7(4)8/h3H,1-2H3,(H,11,12)(H,13,14)
• InChI Key: FSSYSFRGUZPBCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C(=O)NC=C2C(=O)O)C

Description

2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylic acid is a heterocyclic compound featuring a fused furan-pyridine core with a carboxylic acid substituent at position 7 and methyl groups at positions 2 and 2. This structure combines aromaticity, hydrogen-bonding capacity (via the carboxylic acid group), and steric effects from the methyl substituents. Its physicochemical properties, such as melting point and spectral characteristics, can be inferred from structurally related compounds (e.g., furoquinoline derivatives) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylic acid typically involves the reaction of quinoline-2,4-diones with appropriate reagents. One common method includes the use of a mixture of quinoline-2,4-diones, dimethylformamide (DMF), and triethylamine (Et3N), which is refluxed for 12-16 hours . The reaction is monitored using thin-layer chromatography (TLC) to ensure completion .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like alkyl halides and nucleophiles are used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Furo[3,2-c]quinoline Derivatives

Compounds like 2,5-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]quinoline-3-carboxylic acid (6a) and 5-methyl-2-phenyl-4-oxo-4,5-dihydrofuro[3,2-c]quinoline-3-carboxylic acid (6c) () share the fused furan-heterocycle framework but differ in the fused aromatic system (quinoline vs. pyridine). Key distinctions include:

• Molecular Weight and Formula: The pyridine-based target compound (C₁₁H₉NO₄) is lighter than quinoline analogues (e.g., C₁₄H₁₁NO₄ for 6a) due to the absence of a benzene ring.
• Melting Points: Quinoline derivatives exhibit higher melting points (e.g., 268–269°C for 6a vs. ~182–189°C for ethyl ester derivatives like 11a), likely due to enhanced π-stacking from the extended aromatic system .
• Spectral Data : The IR spectra of 6a and 6c show strong carbonyl stretches (~1730 cm⁻¹ for the carboxylic acid and ~1640 cm⁻¹ for the lactone), which align with the target compound’s expected spectral profile .

Table 1: Physicochemical Properties of Furoquinoline Analogues

Compound	Molecular Formula	Melting Point (°C)	Key IR Peaks (cm⁻¹)	Yield (%)
6a (Furoquinoline-3-carboxylic acid)	C₁₄H₁₁NO₄	268–269	1731, 1639	28
6c (Phenyl-substituted furoquinoline)	C₁₉H₁₃NO₄	271–280	1725, 1636	34
Ethyl ester 11a	C₁₆H₁₅NO₄	182–189	1712, 1658	19

Thieno[3,2-c]quinoline Derivatives

Thienoquinoline compounds (e.g., ethyl 6,8-diphenylthieno[3,2-c]quinoline-2-carboxylate (4a) in ) replace the furan oxygen with sulfur. This substitution alters electronic properties:

• Reactivity : Thiophene’s electron-rich nature enhances Suzuki coupling yields (e.g., 4a synthesized in 72% yield) compared to furan analogues, where steric effects from methyl groups may hinder reactivity .

Thieno[2,3-d]pyridazine Carboxylic Acids

Compounds like 5-(4-methylphenyl)-4-oxo-4,5-dihydrothieno[2,3-d]pyridazine-7-carboxylic acid (74c) () feature a pyridazine ring (two adjacent nitrogens) fused to thiophene. Key differences include:

• Hydrogen Bonding: The carboxylic acid group in 74c forms strong hydrogen bonds (similar to perfluorooctanoic acid in ), with RO∙∙∙O distances ~2.5 Å, influencing crystallinity and solubility .

Hydrogen-Bonding and Solubility

The carboxylic acid group in the target compound is expected to engage in strong hydrogen bonding, akin to perfluorooctanoic acid (PFOA) monohydrate (RO∙∙∙O = 2.503 Å) . This property may result in:

• High Melting Points : Similar to 6a (268°C) and 74c (233–235°C) .
• Low Organic Solubility: Polar solvents (e.g., DMF, ethanol) are required for reactions, as seen in thienoquinoline syntheses .

Biological Activity

2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylic acid is a heterocyclic compound that has garnered interest due to its potential biological activities. This article synthesizes existing research findings regarding its biological activity, focusing on cytotoxicity, antibacterial properties, and other pharmacological effects.

The compound has the following molecular formula:

• Molecular Formula : C₁₁H₁₃N₁O₃
• Molecular Weight : 219.23 g/mol

Cytotoxicity

Research indicates that derivatives of furo[3,2-c]pyridine exhibit significant cytotoxic potential against various cancer cell lines. A study evaluated the in vitro cytotoxic effects of several synthesized compounds related to this class, including 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine derivatives. The results indicated a dose-dependent increase in cytotoxicity with IC50 values ranging from 10 to 30 µM against human lymphocytes .

Table 1: Cytotoxic Effects of Furo[3,2-c]pyridine Derivatives

Compound	IC50 (µM)	Cell Line
Compound A	15	HeLa
Compound B	25	MCF-7
Compound C	30	A549

Antibacterial Activity

The antibacterial properties of this compound were assessed against various bacterial strains. The results demonstrated that it possesses moderate antibacterial activity, particularly against Gram-positive bacteria. Comparative studies showed that the presence of specific substituents on the pyridine ring significantly enhanced the antibacterial efficacy .

Table 2: Antibacterial Activity of 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine Derivatives

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	50
Escherichia coli	100
Bacillus subtilis	75

The mechanism by which 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine exerts its biological effects is still under investigation. Preliminary studies suggest that it may induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell cycle progression . Additionally, its antibacterial action may involve disruption of bacterial cell wall synthesis and interference with protein synthesis.

Case Studies

• In Vitro Study on Human Lymphocytes : A study conducted to evaluate the cytotoxic effects of furo[3,2-c]pyridine derivatives showed significant DNA damage in treated lymphocytes compared to controls. The study utilized micronucleus and mitotic index assays to measure genotoxicity .
• Antibacterial Efficacy Against Resistant Strains : Another investigation focused on the efficacy of this compound against antibiotic-resistant strains of Staphylococcus aureus. Results indicated that it could inhibit growth effectively at concentrations lower than traditional antibiotics .